Nickel dihydroxide
Overview
Description
Nickel dihydroxide is a fine green powder . It is slightly soluble in water and denser than water . It is insoluble in alkali, soluble in acid and ammonium hydroxide . It cannot be oxidized by an aqueous solution of hydrogen peroxide . At a certain temperature, it can be oxidized by bromine water, chlorine water, sodium hypochlorite and the like to generate black nickel oxyhydroxide NiO (OH) .
Synthesis Analysis
Nickel dihydroxide can be synthesized using a simple and efficient chemical method . One method involves the synthesis of Ni(OH)2 in a micellar environment, specifically in the presence of cationic and anionic surfactants (dodecyl benzene sulfonate, DBS −, and cetyltrimethylammonium, CTA +) . The materials were characterized by X-ray diffraction, infrared spectroscopy, and thermogravimetric analysis .
Molecular Structure Analysis
The molecular formula of Nickel dihydroxide is H2NiO2 . It has a molecular weight of 92.7081 . The IUPAC Standard InChIKey is BFDHFSHZJLFAMC-UHFFFAOYSA-L . The structure is also available as a 2d Mol file or as a computed 3d SD file .
Chemical Reactions Analysis
Nickel dihydroxide is frequently used in electrical car batteries . Specifically, Ni(OH)2 readily oxidizes to nickel oxyhydroxide, NiOOH, in combination with a reduction reaction, often of a metal hydride . Metallic nickel does not react with aqueous sodium hydroxide. Nickel (II)-ions are precipitated by hydroxide ions forming a green gelatinous precipitate .
Physical And Chemical Properties Analysis
Nickel dihydroxide is an apple green powder, hexagonal system . It is slightly soluble in water and denser than water . It is insoluble in alkali, soluble in acid and ammonium hydroxide . It cannot be oxidized by an aqueous solution of hydrogen peroxide . At a certain temperature, it can be oxidized by bromine water, chlorine water, sodium hypochlorite and the like to generate black nickel oxyhydroxide NiO (OH) .
Scientific Research Applications
Energy Storage and Conversion
Nickel (oxy)hydroxide-based materials, including nickel dihydroxide (Ni(OH)₂), are extensively used in energy storage and conversion devices. Research has shown that understanding the dynamic processes at the solid-liquid interface of nickel (oxy)hydroxide is crucial for improving reaction kinetics and efficiencies in these applications. For instance, in situ electrochemical atomic force microscopy studies have demonstrated dynamic changes in Ni(OH)₂ nanosheets during electrochemistry measurements, which are significant for the development of supercapacitors and oxygen-evolution catalysts (Deng et al., 2017).
Electrochemical Properties
Nickel hydroxide has garnered attention for its electrochemical properties, especially in the context of rechargeable Ni-base alkaline batteries (e.g., Ni/Cd, Ni/Zn, and Ni/MH). Studies on nanosized α-nickel hydroxide materials have revealed superior electrochemical properties compared to β-nickel hydroxide, which is significant for enhancing battery performance (Xu et al., 2008).
Electrochemical Supercapacitors
Amorphous nickel hydroxide nanospheres have shown promise as electrode materials in electrochemical supercapacitors due to their high capacitance and energy density. These findings highlight the potential of using amorphous nanostructures in advanced electrochemical pseudocapacitor materials (Li et al., 2013).
Electrochromic Applications
Nickel hydroxide is being investigated for its use in electrochromic devices such as 'Smart Windows', which change light transmission. The reversible electrochemical reaction between nickel hydroxide and nickel oxyhydroxide (Ni(OH)₂↔NiOOH) plays a crucial role in these applications (Kotok & Kovalenko, 2021).
Nanohybrid Materials for Energy Storage
Nickel hydroxide-based nanohybrid materials have been explored for power-storage applications. The synthesis of these nanohybrids, embedding nickel hydroxide with other nanoparticles, has demonstrated improved capacitance performance, which is crucial for battery and supercapacitor applications (Kumar et al., 2017).
Photovoltaic Applications
Nickel oxide, related to nickel hydroxide, is used as hole injection and transport layers in photovoltaic applications. The surface chemistry and electrical properties of nickel oxide films significantly impact their performance in organic photovoltaics (Liu et al., 2014).
Biomass Upgrading
Nickel hydroxide (Ni(OH)₂) is a promising electrocatalyst for biomass upgrading. Research has shown its efficacy in the oxidation reaction of 5-hydroxymethylfurfural, a key process in biomass transformation (Wang et al., 2021).
Safety And Hazards
Nickel dihydroxide is harmful if swallowed or inhaled . It causes skin irritation and may cause an allergic skin reaction . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is suspected of causing genetic defects and may cause cancer by inhalation . It may damage fertility or the unborn child . It causes damage to organs through prolonged or repeated exposure .
Future Directions
The development of non-noble-metal-based electrocatalysts for water electrolysis is essential to produce sustainable green hydrogen . Highly active and stable non-noble-metal-based electrocatalysts are greatly needed for the replacement of the benchmark electrocatalysts of iridium, ruthenium, and platinum oxides . Here, we synthesized non-noble-metal-based, Fe-doped, β-Ni (OH)2 interconnected hierarchical nanosheets on nickel foam via a conventional hydrothermal reaction . Iron doping significantly modified the electronic structure of β-Ni (OH)2 due to the electron transfer of iron to nickel hydroxide .
properties
IUPAC Name |
nickel;dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni.2H2O/h;2*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIBQNUOBCRIENU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[Ni] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4NiO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
12125-56-3 (nickel-(OH)3), 14701-22-5 (Parent) |
Source
|
| Record name | Nickel hydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012054487 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
94.724 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid; Water or Solvent Wet Solid, Green crystals; [HSDB] Water insoluble; [ACGIH] |
Source
|
| Record name | Nickel hydroxide (Ni(OH)2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nickel(II) hydroxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2595 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Flash Point |
752 °F |
Source
|
| Record name | Nickel(II) hydroxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2595 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Nickel dihydroxide | |
CAS RN |
12054-48-7 |
Source
|
| Record name | Nickel hydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012054487 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nickel hydroxide (Ni(OH)2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nickel dihydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.813 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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